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Compound of Interest

Compound Name: 2-Bromo-5-chlorobenzoyl chloride

CAS No.: 42860-16-2

Cat. No.: B3031519

Get Quote

The Halogenated Scaffold for SGLT2 Inhibitor Synthesis

Executive Summary
5-Bromo-2-chlorobenzoyl chloride is a specialized acyl chloride intermediate primarily utilized in

the pharmaceutical industry for the synthesis of gliflozins, specifically Dapagliflozin (Farxiga).

Its structure features a benzoyl chloride core substituted with a chlorine atom at the ortho

position and a bromine atom at the meta position (relative to the acyl group, position 5).

This dual-halogenation pattern is chemically strategic:

The Acyl Chloride (C-1): Highly reactive electrophile for Friedel-Crafts acylation.

The Aryl Bromide (C-5): A handle for subsequent lithiation or palladium-catalyzed cross-

coupling to attach the glucose moiety.

The Aryl Chloride (C-2): Provides steric bulk and lipophilicity essential for the

pharmacodynamic profile of the final SGLT2 inhibitor.
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Physicochemical Profile
Property Data

CAS Number 21900-52-7

IUPAC Name 5-Bromo-2-chlorobenzoyl chloride

Molecular Formula C₇H₃BrCl₂O

Molecular Weight 253.91 g/mol

Appearance
Clear to yellowish liquid or low-melting solid

(dependent on purity)

Boiling Point 281.4°C (at 760 mmHg)

Density 1.763 g/cm³

SMILES ClC1=C(C(=O)Cl)C=C(Br)C=C1

Solubility
Soluble in DCM, THF, Toluene; reacts violently

with water/alcohols.[2][3][4][5][6]

Synthetic Utility & Reactivity[3][7]
The Dapagliflozin Pathway
The primary industrial application of CAS 21900-52-7 is the construction of the aglycone

scaffold of Dapagliflozin. The synthesis relies on a highly regioselective Friedel-Crafts

Acylation.

Mechanism of Action
The acyl chloride reacts with a Lewis acid (typically Aluminum Chloride, AlCl₃) to generate an

acylium ion. This electrophile attacks the electron-rich aromatic ring of phenetole

(ethoxybenzene). The para-directing effect of the ethoxy group on phenetole ensures the

formation of the 4'-ethoxybenzophenone derivative.

Experimental Protocol: Synthesis of 5-Bromo-2-chloro-4'-
ethoxybenzophenone
This protocol is adapted from optimized industrial routes (e.g., WO2004063209).[5]
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Reagents:

5-Bromo-2-chlorobenzoyl chloride (1.0 equiv)[2][3][7]

Phenetole (1.0 – 1.2 equiv)

Aluminum Chloride (AlCl₃) (1.1 – 1.3 equiv)

Dichloromethane (DCM) (Anhydrous)

Procedure:

Preparation: In a flame-dried 3-neck flask under nitrogen atmosphere, suspend AlCl₃ in

anhydrous DCM. Cool to 0–5°C.[4][8]

Acyl Chloride Addition: Add 5-Bromo-2-chlorobenzoyl chloride dropwise to the suspension.

Stir for 30 minutes to ensure formation of the acylium complex.

Coupling: Add phenetole dropwise, maintaining the internal temperature below 10°C. The

reaction is exothermic.

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

Monitor by HPLC or TLC.[9]

Quench: Pour the reaction mixture slowly into ice-water containing HCl. Caution: Exothermic

hydrolysis of excess AlCl₃.

Workup: Separate the organic layer.[8] Wash with water, saturated NaHCO₃, and brine.[8]

Dry over Na₂SO₄ and concentrate.

Purification: Recrystallize from ethanol/heptane to yield the benzophenone intermediate.

Synthesis of the Reagent Itself
Researchers often synthesize CAS 21900-52-7 in situ from the corresponding benzoic acid to

avoid storage degradation.

Protocol:
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Substrate: 5-Bromo-2-chlorobenzoic acid (CAS 21739-92-4).[10]

Reagent: Thionyl Chloride (SOCl₂) (Excess).

Catalyst: DMF (Catalytic drops).

Conditions: Reflux for 2–3 hours until gas evolution (HCl/SO₂) ceases. Remove excess

SOCl₂ under vacuum. The crude acid chloride is used directly.[1][11]

Visualizing the Synthetic Pathway
The following diagram illustrates the transformation from the benzoic acid precursor through

the acyl chloride to the Dapagliflozin scaffold.

5-Bromo-2-chlorobenzoic acid
(CAS 21739-92-4)

5-Bromo-2-chlorobenzoyl chloride
(CAS 21900-52-7)

SOCl2, DMF (cat)
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AlCl3, DCM
Friedel-Crafts
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Dapagliflozin
(SGLT2 Inhibitor)

1. Reduction (Et3SiH/BF3)
2. Lithiation + Gluconolactone

Click to download full resolution via product page

Caption: Synthetic workflow converting the acid precursor to the Dapagliflozin scaffold via CAS

21900-52-7.

Handling, Stability, and Safety
Stability Concerns[3]

Moisture Sensitivity: Like all acyl chlorides, this compound hydrolyzes rapidly upon contact

with moisture to release HCl gas and revert to the benzoic acid. It must be stored under an

inert atmosphere (Argon/Nitrogen).

Storage: Store at 2–8°C in tightly sealed containers. If the liquid turns cloudy or develops a

white precipitate, it indicates hydrolysis (formation of the acid solid).

Safety Profile (GHS Classification)
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Signal Word:DANGER

H314: Causes severe skin burns and eye damage.[12]

H335: May cause respiratory irritation.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.

Always handle in a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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